Cas no 953231-18-0 (1-(4-fluorophenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)methanesulfonamide)

• Product Name: 1-(4-fluorophenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)methanesulfonamide
• CAS No: 953231-18-0
• MF: C₁₈H₂₃FN₂O₃S
• MW: 366.450227022171
• CID: 5880589
• PubChem ID: 16888252
• Update Time: 2025-05-19

1-(4-fluorophenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]methanesulfonamide
• 1-(4-fluorophenyl)-N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)methanesulfonamide
• F5017-0832
• AKOS024490201
• VU0629739-1
• 953231-18-0
• 1-(4-fluorophenyl)-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)methanesulfonamide
• 1-(4-fluorophenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)methanesulfonamide

• Inchi： 1S/C18H23FN2O3S/c19-17-5-3-16(4-6-17)14-25(22,23)20-12-15-7-9-21(10-8-15)13-18-2-1-11-24-18/h1-6,11,15,20H,7-10,12-14H2
• InChI Key： CFJJKEDZSXTYBG-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1)S(NCC1CCN(CC2=CC=CO2)CC1)(=O)=O

Computed Properties

• Exact Mass: 366.14134194g/mol
• Monoisotopic Mass: 366.14134194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.9Ų

Additional information on 1-(4-fluorophenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)methanesulfonamide

Introduction to 1-(4-fluorophenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)methanesulfonamide (CAS No. 953231-18-0)

The compound 1-(4-fluorophenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)methanesulfonamide, identified by its CAS number 953231-18-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a 4-fluorophenyl group and a furan-2-ylmethylpiperidin-4-yl moiety suggests a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity in biological targets.

Recent studies have highlighted the importance of fluorinated aromatic rings in medicinal chemistry, particularly in the development of small-molecule inhibitors. The 4-fluorophenyl substituent in this compound contributes to its lipophilicity and metabolic stability, making it an attractive candidate for further exploration. Moreover, the furan-2-ylmethylpiperidin-4-yl group introduces a unique pharmacophore that may interact with biological targets in novel ways, potentially leading to the discovery of new therapeutic agents.

In the context of drug development, the structural features of this compound align well with current trends toward the design of highly specific and potent inhibitors. The methanesulfonamide functional group further enhances its pharmacological profile by providing a site for hydrogen bonding interactions, which are crucial for receptor binding. These attributes make 1-(4-fluorophenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)methanesulfonamide (CAS No. 953231-18-0) a promising candidate for further investigation in various therapeutic areas.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The combination of a fluorinated phenyl ring and a piperidine scaffold is commonly found in drugs that target central nervous system (CNS) receptors. Preliminary computational studies suggest that this molecule may exhibit high affinity for certain neurotransmitter receptors, making it a viable candidate for further pharmacological evaluation. Additionally, the presence of a furan moiety has been associated with enhanced blood-brain barrier penetration, which could improve its bioavailability.

Another area of interest is the potential use of this compound in oncology research. The structural motifs present in 1-(4-fluorophenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)methanesulfonamide (CAS No. 953231-18-0) are reminiscent of known chemotherapeutic agents that inhibit key enzymes involved in cancer cell proliferation. Further investigation into its interaction with oncogenic pathways could uncover novel therapeutic strategies. Moreover, the fluorine atom's ability to modulate metabolic stability and binding affinity makes it an ideal candidate for designing next-generation anticancer drugs.

The synthesis and characterization of this compound have also provided valuable insights into synthetic methodologies that can be applied to other complex molecules. The use of advanced techniques such as palladium-catalyzed cross-coupling reactions has enabled the efficient construction of its intricate framework. These synthetic strategies not only demonstrate the versatility of modern organic chemistry but also offer a blueprint for the development of similar compounds with tailored pharmacological properties.

From a computational chemistry perspective, the study of 1-(4-fluorophenyl)-N-({1-(furan-2-yl)methylpiperidin-4-y}methyl)methanesulfonamide (CAS No. 953231-18-0) has provided new insights into molecular interactions at the atomic level. High-resolution crystal structures have revealed detailed binding modes with potential biological targets, which have been validated through molecular dynamics simulations. These studies have not only enhanced our understanding of how this compound exerts its effects but also provided valuable data for designing more effective derivatives.

In conclusion, 1-(4-fluorophenyl)-N-{(1-(furan-l2-ylmethyl)piperidin-l -y}methyl)methanesulfonamide (CAS No. 953231-l8-O) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, including the presence of a fluorinated phenyl ring and a furan moiety, make it an attractive candidate for further exploration. Ongoing research aims to elucidate its pharmacological profile and develop novel derivatives with improved efficacy and selectivity.